N-(4-bromo-2-fluorophenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C17H13BrFN3O2S
• Molecular Weight: 422.3 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H13BrFN3O2S/c1-10-3-2-4-11(7-10)16-21-22-17(24-16)25-9-15(23)20-14-6-5-12(18)8-13(14)19/h2-8H,9H2,1H3,(H,20,23)
• InChI Key: HJSWJANZKITZKG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(O2)SCC(=O)NC3=C(C=C(C=C3)Br)F
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)SCC(=O)NC3=C(C=C(C=C3)Br)F

Description

N-(4-bromo-2-fluorophenyl)-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, commonly known as BFOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BFOA is a novel sulfhydryl-containing compound that has shown promising results in various biological and chemical assays.

Mechanism of Action

The mechanism of action of BFOA is not fully understood, but it is believed to involve the sulfhydryl group present in the compound. The sulfhydryl group has been shown to interact with various enzymes and proteins, leading to their inhibition or activation. BFOA has also been shown to interact with DNA, leading to the inhibition of DNA replication and transcription.
Biochemical and Physiological Effects:
BFOA has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor activities. BFOA has also been shown to inhibit the growth of various bacteria and fungi, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

The advantages of using BFOA in lab experiments include its high potency, low toxicity, and ease of synthesis. However, the limitations of using BFOA include its poor solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for the research of BFOA, including the development of new synthetic methods, the investigation of its potential applications in the treatment of various diseases, and the study of its mechanism of action at the molecular level. Additionally, the use of BFOA as a precursor for the synthesis of new materials and the development of new analytical methods for the detection of BFOA are also potential areas of research.

Synthesis Methods

The synthesis of BFOA involves a multi-step process that requires the use of various reagents and solvents. The first step involves the synthesis of 5-(3-methylphenyl)-1,3,4-oxadiazol-2-thiol, which is then reacted with 4-bromo-2-fluoroaniline to form the intermediate compound. The final step involves the reaction of the intermediate compound with chloroacetic acid to form BFOA. The overall yield of the synthesis process is around 50%.

Scientific Research Applications

BFOA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, BFOA has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. In biochemistry, BFOA has been used as a tool to study the mechanism of action of various enzymes and proteins. In material science, BFOA has been used as a precursor for the synthesis of various materials, including metal-organic frameworks and polymers.